1-{[(2-chloro-6-fluorobenzyl)thio]acetyl}-4-(4-fluorophenyl)piperazine

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H19ClF2N2OS/c20-17-2-1-3-18(22)16(17)12-26-13-19(25)24-10-8-23(9-11-24)15-6-4-14(21)5-7-15/h1-7H,8-13H2
• InChI Key: IHARAVDWQVWIMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CSCC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H19ClF2N2OS
• Molecular Weight: 396.9 g/mol

Description

1-{[(2-chloro-6-fluorobenzyl)thio]acetyl}-4-(4-fluorophenyl)piperazine, commonly known as CFM-2, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. CFM-2 belongs to the class of piperazine derivatives and has been synthesized using various methods.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and can reduce neuronal damage caused by cerebral ischemia. CFM-2 has also been studied for its potential use in the treatment of anxiety and depression. In addition, CFM-2 has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Mechanism of Action

The exact mechanism of action of CFM-2 is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and depression. CFM-2 has been shown to increase the activity of GABA receptors, leading to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
CFM-2 has been shown to have a range of biochemical and physiological effects. It can reduce oxidative stress and inflammation, leading to neuroprotective effects. CFM-2 has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. In addition, CFM-2 can increase the levels of serotonin and dopamine, leading to anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments. It is a stable compound that can be easily synthesized. CFM-2 has also been shown to have low toxicity, making it suitable for in vitro and in vivo studies. However, CFM-2 has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, CFM-2 has a short half-life, which can limit its therapeutic potential.

Future Directions

There are several future directions for the study of CFM-2. One potential direction is the development of CFM-2 analogs with improved solubility and longer half-life. Another direction is the investigation of the potential use of CFM-2 in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Furthermore, the underlying mechanism of action of CFM-2 needs to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

CFM-2 can be synthesized using various methods, including the reaction of 1-(2-chloro-6-fluorobenzyl)thioacetic acid with 4-fluorophenylpiperazine in the presence of coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction yields CFM-2 as a white crystalline solid.